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Compound of Interest

Compound Name: ML268

Cat. No.: B1663211 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical compounds are paramount to ensuring a safe

and compliant work environment. This document provides a comprehensive, step-by-step

guide for the proper disposal of ML268, a potent and selective inhibitor of the human lactate

transporter MCT-1.

While ML268 is not classified as a hazardous substance or mixture according to the

Occupational Safety and Health Administration (OSHA) Hazard Communication Standard,

adherence to rigorous disposal protocols is essential to maintain safety and environmental

responsibility.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses, chemical-resistant

gloves, and a lab coat. All handling of ML268 should be performed in a well-ventilated area or a

chemical fume hood.

In case of exposure:

After inhalation: Move the individual to fresh air.[1]

In case of skin contact: Immediately remove all contaminated clothing and rinse the affected

skin area with water.[1]
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After eye contact: Rinse the eyes thoroughly with plenty of water, removing contact lenses if

present and easy to do so.[1]

If swallowed: Have the individual drink water (a maximum of two glasses). If the person feels

unwell, consult a physician.[1]

Step-by-Step Disposal Procedure for ML268
The following procedure outlines the recommended steps for the safe disposal of ML268. It is

crucial to remember that all local, state, and federal regulations regarding chemical waste

disposal must be followed.

Container Management: Keep ML268 in its original container.[1] Do not mix it with other

chemical waste.[1] This prevents unforeseen chemical reactions and ensures proper

identification of the waste stream.

Labeling: Ensure the container is clearly and accurately labeled with the full chemical name:

"ML268."

Waste Segregation: Although not classified as hazardous, it is good laboratory practice to

segregate chemical waste. Store the labeled ML268 container in a designated area for non-

hazardous chemical waste, away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.

Collection: Arrange for the collection of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1]

This means they should also be properly labeled and disposed of through the chemical

waste stream, as they may contain residual amounts of the compound.

Quantitative Data Summary
The Safety Data Sheet for ML268 (SML0268) does not provide specific quantitative data

regarding its physical or chemical properties for a tabular summary. It is noted as not being a

hazardous substance.[1]
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Experimental Protocols
This document focuses on disposal procedures. For detailed experimental protocols using

ML268, please refer to the specific scientific literature and technical datasheets provided by the

supplier.

ML268 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ML268, from

initial handling to final collection.
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Caption: Logical workflow for the proper disposal of ML268.

Disclaimer: This information is intended as a guide and should not replace the protocols and

regulations established by your institution's Environmental Health and Safety department.

Always consult your local guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of ML268].
BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1663211?utm_src=pdf-body
https://www.benchchem.com/product/b1663211?utm_src=pdf-body
https://www.benchchem.com/product/b1663211?utm_src=pdf-body
https://www.benchchem.com/product/b1663211?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663211?utm_src=pdf-body
https://www.benchchem.com/product/b1663211?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/en/sds/sigma/sml0268?userType=undefined
https://www.benchchem.com/product/b1663211#ml268-proper-disposal-procedures
https://www.benchchem.com/product/b1663211#ml268-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1663211#ml268-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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